Cas no 2228189-46-4 (3-amino-3-2-(dimethylamino)-3,4-difluorophenylpropan-1-ol)

• Product Name: 3-amino-3-2-(dimethylamino)-3,4-difluorophenylpropan-1-ol
• CAS No: 2228189-46-4
• MF: C₁₁H₁₆F₂N₂O
• MW: 230.254349708557
• CID: 5810643
• PubChem ID: 165695611
• Update Time: 2025-06-08

3-amino-3-2-(dimethylamino)-3,4-difluorophenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-2-(dimethylamino)-3,4-difluorophenylpropan-1-ol
• 2228189-46-4
• EN300-1734436
• 3-amino-3-[2-(dimethylamino)-3,4-difluorophenyl]propan-1-ol

• Inchi： 1S/C11H16F2N2O/c1-15(2)11-7(9(14)5-6-16)3-4-8(12)10(11)13/h3-4,9,16H,5-6,14H2,1-2H3
• InChI Key： IRVPHTBKBZLXIN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C(CCO)N)F

Computed Properties

• Exact Mass: 230.12306946g/mol
• Monoisotopic Mass: 230.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-3-2-(dimethylamino)-3,4-difluorophenylpropan-1-ol

Comprehensive Overview of 3-amino-3-[2-(dimethylamino)-3,4-difluorophenyl]propan-1-ol (CAS No. 2228189-46-4)

3-amino-3-[2-(dimethylamino)-3,4-difluorophenyl]propan-1-ol (CAS No. 2228189-46-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound's molecular framework combines an amino group, a dimethylamino substituent, and difluorophenyl moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential role in modulating biological targets, given its balanced lipophilicity and hydrogen-bonding capacity.

In recent years, the demand for fluorinated compounds like 3-amino-3-[2-(dimethylamino)-3,4-difluorophenyl]propan-1-ol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where fluorination is leveraged to improve drug efficacy. The compound's CAS No. 2228189-46-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and bioconjugation studies. Its synthesis often involves multi-step protocols, including reductive amination and protecting group strategies, which are hot topics in synthetic organic chemistry forums.

From an industrial perspective, 3-amino-3-[2-(dimethylamino)-3,4-difluorophenyl]propan-1-ol is valued for its scalability and compatibility with green chemistry principles. Companies are exploring solvent-free or catalytic methods to produce it, addressing the sustainability concerns raised by environmental regulators. Online discussions frequently highlight its potential as a building block for PET imaging agents or small-molecule inhibitors, further boosting its visibility in search engines. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

The compound's structure-activity relationship (SAR) is another focal point for researchers. Its difluorophenyl group may influence binding affinity to enzymes or receptors, a subject often queried in AI-driven drug design platforms. Computational tools like molecular docking are employed to predict its interactions, aligning with the rise of in silico screening in pharmaceutical R&D. Notably, patents referencing CAS No. 2228189-46-4 often emphasize its utility in central nervous system (CNS) therapeutics, though detailed mechanisms remain under investigation.

In summary, 3-amino-3-[2-(dimethylamino)-3,4-difluorophenyl]propan-1-ol represents a compelling case study in modern chemical innovation. Its intersection with drug development, sustainable synthesis, and computational chemistry ensures its continued prominence in both academic and industrial settings. As search trends evolve, this compound is likely to remain a keyword-rich topic, bridging gaps between fundamental research and applied science.